IHCH-7086

• Molecular Formula: C24H31N3O
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C24H31N3O/c1-25-15-16-27-21-12-14-26(13-6-8-18-7-3-4-11-23(18)28-2)17-20(21)19-9-5-10-22(25)24(19)27/h3-5,7,9-11,20-21H,6,8,12-17H2,1-2H3/t20-,21-/m0/s1
• InChIKey: WFYFRJAKNJVZMP-SFTDATJTSA-N

IHCH-7086: A β-Arrestin-Biased 5-HT2A Receptor Agonist for Non-Hallucinogenic Antidepressant Research

IHCH-7086 (CAS 2957888-70-7) is a small-molecule, blood-brain barrier permeable, partial agonist of the serotonin 5-HT2A receptor (Ki: 12.59 nM) . It is a β-arrestin-biased agonist, meaning it preferentially activates the β-arrestin signaling pathway over the Gq protein pathway [1]. It belongs to the pyridopyrroloquinoxaline class, a series of compounds derived from the atypical antipsychotic lumateperone and studied for their interactions with serotonin receptors [2].

1

β-Arrestin-biased 5-HT2A pathway studies Selectively activates β-arrestin signaling with minimal Gq pathway engagement, supporting mechanistic dissection. Assay potency context: Ki 12.59 nM

2

Non-hallucinogenic probe research Structurally defined SEP-pocket binder enabling investigation of antidepressant-like responses without psychedelic confounds. Model-response context: in vivo HTR blockade

3

Behavioral despair model evaluation May support forced swim and tail suspension test workflows requiring a clean 5-HT2A β-arrestin tool. Endpoint context: immobility reduction

• [1] Dongmei Cao et al. Structure-based discovery of nonhallucinogenic psychedelic analogs. Science. 2022; 375(6579): 403-411. View Source
• [2] Wikipedia contributors. Pyridopyrroloquinoxaline. Wikipedia, The Free Encyclopedia. View Source

Why IHCH-7086 Cannot Be Substituted by Other 5-HT2A Agonists or Analogs

The therapeutic and side-effect profiles of 5-HT2A receptor agonists are exquisitely sensitive to their signaling bias and structural binding mode. IHCH-7086 occupies a distinct binding pocket known as the 'SEP' pocket, whereas classical psychedelics like LSD bind to the 'OBP' pocket [1]. This difference translates into a strong β-arrestin signaling bias with minimal Gq activation, a profile directly linked to the absence of hallucinogenic effects [2]. In contrast, even a closely related analog like IHCH-7113 acts as a full agonist and induces a classic head-twitch response, a proxy for psychedelic activity [3]. Therefore, procurement based solely on 5-HT2A receptor affinity is insufficient; the specific functional selectivity profile of IHCH-7086 is the critical determinant of its non-hallucinogenic, antidepressant-like phenotype.

Binding Mode

IHCH-7086 occupies the SEP pocket, leaving the orthosteric OBP unoccupied.

LSD, psilocin, and analogs like IHCH-7113 bind OBP/EBP and activate Gq signaling, which shifts downstream profiles.

Functional Bias

Undetectable Gq activation; partial β-arrestin agonism (Emax ~13%).

IHCH-7079 and (R)-69 show measurable Gq activation. Full agonists like IHCH-7113 induce robust Gq coupling and HTR.

Signaling bias and binding-pocket engagement may shift in vivo endpoint profiles. Substitution based solely on 5-HT2A affinity may not reproduce the non-hallucinogenic phenotype; functional selectivity requires model-specific review.

• [1] Figure 3 from: PMC. Structure–function mechanism of psychedelic activation of 5-HT2A receptor. Molecules. 2024; 29(5): 964. View Source
• [2] Dongmei Cao et al. Structure-based discovery of nonhallucinogenic psychedelic analogs. Science. 2022; 375(6579): 403-411. View Source
• [3] Wikipedia contributors. IHCH-7086. Wikipedia, The Free Encyclopedia. View Source

Quantitative Evidence for the Differential Profile of IHCH-7086

Enhanced 5-HT2A Receptor Binding Affinity Compared to Analog IHCH-7079

IHCH-7086 exhibits a higher binding affinity for the 5-HT2A receptor (Ki = 12.59 nM) compared to its close structural analog IHCH-7079 (Ki = 16.98 nM), a 1.35-fold improvement [1]. Selectivity over off-target receptors 5-HT2B and 5-HT2C is comparable, with both compounds showing moderate selectivity windows [1].

5-HT2A Binding Affinity vs. IHCH-7079

Head-to-head

Ki = 12.59 nM (1.35-fold higher affinity than IHCH-7079, Ki = 16.98 nM)

Supports target-engagement assay context

[3H]-LSD binding assay; selectivity over 5-HT2B/2C comparable.

Evidence Dimension	5-HT2A receptor binding affinity (Ki)
Target Compound Data	Ki = 12.59 nM
Comparator Or Baseline	IHCH-7079 (Ki = 16.98 nM)
Quantified Difference	IHCH-7086 has a 1.35-fold higher affinity (lower Ki value).
Conditions	[3H]-LSD derived binding assay on 5-HT2A receptors.

Why This Matters

This quantifies that IHCH-7086 is the higher-affinity lead compound in this series, potentially requiring a lower dose to achieve target engagement compared to IHCH-7079.

• [1] Annual Reviews. Table 1: Compound names and type (reference). Annu Rev Pharmacol Toxicol. 2024. View Source

Functional Selectivity: Undetectable Gq Signaling with Consistent β-Arrestin Bias

IHCH-7086 demonstrates a stark functional contrast by showing no detectable Gq protein signaling while acting as a partial agonist of the β-arrestin pathway (EC50 = 204.17 nM, Emax = 12.72-13%) [1][2]. In a direct comparison, IHCH-7079 shows measurable Gq activity (EC50 = 707.95 nM, Emax = 20.19%), and a Gq-biased analog (R)-69 shows potent Gq activation (EC50 = 41.3 nM, Emax = 90.1%). This confirms IHCH-7086 is uniquely devoid of Gq pathway activation among these analogs.

Functional Gq vs. β-Arrestin Bias

Head-to-head

Gq: Not detectable. βarr2: EC50 204.17 nM, Emax ~13%

IHCH-7079 Gq: EC50 707.95 nM, Emax 20%. (R)-69 Gq: EC50 41.3 nM, Emax 90%

β-arrestin pathway-response context; Gq absence supports non-hallucinogenic probe classification.

Cellular recruitment assays. Gq activation linked to psychedelic response.

Evidence Dimension	Functional activity (Potency and Efficacy) at Gq and β-Arrestin signaling pathways
Target Compound Data	Gq: Not Detectable. βarr2: EC50 = 204.17 nM, Emax = 12.72%
Comparator Or Baseline	IHCH-7079 (Gq: EC50 = 707.95 nM, Emax = 20.19%; βarr2: EC50 = 174.78 nM, Emax = 39.00%) and (R)-69 (Gq: EC50 = 41.3 nM, Emax = 90.1%; βarr2 not reported).
Quantified Difference	IHCH-7086 uniquely lacks measurable Gq activation, a feature not shared by IHCH-7079 or (R)-69.
Conditions	Gq and β-arrestin2 recruitment assays in a cellular context.

Why This Matters

Activation of the Gq pathway is mechanistically linked to hallucinogenic effects. The complete lack of Gq signaling by IHCH-7086 provides a definitive functional rationale for its classification as a non-hallucinogenic agent, unlike compounds with even weak Gq activity.

• [1] Annual Reviews. Table 1: Compound names and type (reference). Annu Rev Pharmacol Toxicol. 2024. View Source
• [2] scite.ai. Citation report for Structure-based discovery of nonhallucinogenic psychedelic analogs (Cao et al., 2022). View Source

Zero Head-Twitch Response (HTR) Liability, a Proxy for Non-Hallucinogenic Activity

In a C57BL/6J mouse model, IHCH-7086 failed to produce any head-twitch response (HTR) at doses as high as 10 mg/kg, a key behavioral proxy for psychedelic activity [1]. Crucially, it also blocked the HTR induced by the potent hallucinogen LSD at the same dose, indicating functional antagonism of hallucinogenic signaling in vivo [1]. A related compound, IHCH-7113, produces a robust HTR, highlighting the critical impact of small structural changes within the same chemical class on this behavioral endpoint [2].

Head-Twitch Response (HTR) Liability

Head-to-head

HTR induction: inactive up to 10 mg/kg. Blocks LSD-induced HTR at 10 mg/kg.

IHCH-7113: robust HTR agonist. IHCH-7079: also HTR inactive.

In vivo non-hallucinogenic endpoint context; HTR blockade suggests functional antagonism.

C57BL/6J mouse model. LSD-induced HTR assay.

Evidence Dimension	HTR induction in mice and blockade of LSD-induced HTR
Target Compound Data	At 2 and 10 mg/kg: Inactive at inducing HTR. Blocked LSD-induced HTR.
Comparator Or Baseline	IHCH-7079 (inactive at both doses, blocked LSD-induced HTR). IHCH-7113 (produces a positive HTR). LSD (induces HTR).
Quantified Difference	IHCH-7086 and IHCH-7079 share a complete lack of HTR agonism, while IHCH-7113 acts as an HTR agonist.
Conditions	In vivo assay in C57BL/6J mice. LSD-induced HTR model.

Why This Matters

This definitive in vivo evidence confirms that the non-hallucinogenic property is retained in a living system. For a researcher selecting between structurally related compounds like IHCH-7086 and IHCH-7113, this data predicts the absence of psychedelic side effects.

• [1] Annual Reviews. Table 1: Compound names and type (reference). Annu Rev Pharmacol Toxicol. 2024. View Source
• [2] Wikipedia contributors. IHCH-7086. Wikipedia, The Free Encyclopedia. View Source

Antidepressant-like Efficacy in Multiple Behavioral Despair Models

IHCH-7086 demonstrates significant efficacy in standard rodent models of depression, comparable to classical psychedelics but without any hallucinogenic effects [1]. Administration of IHCH-7086 significantly alleviated depression-like behaviors in mice, specifically reducing immobility in the forced swim test (FST) and tail suspension test (TST) in models of acute restraint stress and chronic corticosterone-induced depression [2]. This profile mirrors the rapid-acting antidepressant effects of psychedelics, which are also mediated by 5-HT2A receptor activation, but uniquely circumvents the undesirable hallucinogenic activity [1].

Antidepressant-like Model Response

Class-level

Reported to reduce immobility in FST and TST under acute restraint stress and chronic corticosterone models.

Model-response endpoint context; comparable to psychedelics but without concomitant HTR.

C57BL/6J mice. Behavioral despair models. Data to verify for specific protocols.

Evidence Dimension	Antidepressant-like behavioral efficacy
Target Compound Data	Significantly attenuates acute restraint stress-induced and chronic corticosterone-induced immobility in FST and TST in C57BL/6J mice.
Comparator Or Baseline	Classical serotonergic psychedelics (e.g., psilocybin/psilocin, LSD) show similar antidepressant-like effects in the same models, but with concomitant induction of head-twitch response (HTR).
Quantified Difference	IHCH-7086 achieves a therapeutic effect comparable to psychedelics but with a verified absence of HTR.
Conditions	In vivo behavioral assays: Forced Swim Test (FST) and Tail Suspension Test (TST) in mouse models of depression.

Why This Matters

This evidence positions IHCH-7086 as a research tool to study the antidepressant-like effects of 5-HT2A receptor activation in complete isolation from hallucinogenic activity, a state unattainable with classical psychedelic agonists.

• [1] Dongmei Cao et al. Structure-based discovery of nonhallucinogenic psychedelic analogs. Science. 2022; 375(6579): 403-411. View Source
• [2] Table 3 from: PMC. Non-hallucinogenic psychedelic analog design. Molecules. 2024; 29(5): 964. View Source

Unique Structural Binding Mode in the 'SEP' Pocket Compared to LSD

Crystal structures reveal a critical mechanistic differentiator for IHCH-7086's non-hallucinogenic profile. IHCH-7086 (PDB: 7WC9) binds primarily within the 'SEP' (secondary binding pocket) of the 5-HT2A receptor, while the classic psychedelic LSD (PDB: 7WC6) occupies both the orthosteric 'OBP' (Orthosteric Binding Pocket) and the 'EBP' (Extended Binding Pocket) [1]. This distinct binding pose for IHCH-7086 leaves the OBP unoccupied, a conformational arrangement linked to its unique β-arrestin-biased signaling and the absence of hallucinogenic effects [1].

SEP-Pocket Binding vs. LSD

Head-to-head

IHCH-7086 (PDB: 7WC9): occupies SEP, avoids OBP. LSD (PDB: 7WC6): binds OBP and EBP.

Structural basis for β-arrestin bias; rationalizes pathway-selective probe design.

X-ray crystallography; qualitative binding-pocket occupancy difference.

Evidence Dimension	3-dimensional binding pose within the 5-HT2A receptor
Target Compound Data	IHCH-7086 (PDB: 7WC9) is mainly located in the SEP pocket, avoiding the OBP.
Comparator Or Baseline	LSD (PDB: 7WC6) occupies both the OBP and EBP, contacting key residues S5.64 and W3.28.
Quantified Difference	Qualitative difference in binding pocket occupancy, leading to distinct signaling outcomes.
Conditions	X-ray crystallographic analysis of compound-receptor complexes.

Why This Matters

This structural data provides the fundamental molecular basis for the functional differentiation and enables structure-guided optimization. For a procurement decision, it confirms that the compound's unique profile is derived from a defined, rational, and stable molecular interaction.

• [1] Figure 3 from: PMC. Structure–function mechanism of psychedelic activation of 5-HT2A receptor. Molecules. 2024; 29(5): 964. View Source

Optimal Research Applications for IHCH-7086 Based on Its Differentiated Profile

Dissecting 5-HT2A-Mediated Antidepressant Efficacy from Hallucinogenic Side Effects

The validated absence of Gq signaling and HTR [1] coupled with robust antidepressant-like activity in classical behavioral models [2] makes IHCH-7086 an essential control compound. It allows researchers to cleanly attribute observed behavioral and neuroplasticity effects to the β-arrestin pathway, decoupled from the confounding factor of psychedelic experience, which is impossible with classical agonists.

Investigating the Therapeutic Potential of β-Arrestin-Biased 5-HT2A Agonism

As a β-arrestin-biased partial agonist with a known binding mode in the SEP pocket [3], IHCH-7086 serves as the ideal chemical probe for studying the pharmacology of this specific signaling pathway. It is uniquely suited for use in assays designed to explore β-arrestin-dependent mechanisms, such as receptor internalization, trafficking, and signaling cascades distinct from G protein activation.

Benchmarking Novel Non-Hallucinogenic 5-HT2A Agonists

IHCH-7086's well-characterized profile—from binding affinity (Ki: 12.59 nM) and complete lack of functional Gq activity [1] to its in vivo non-hallucinogenic status [1]—establishes it as a gold-standard reference or lead compound. Research programs developing next-generation neuroplastogens can use it as a comparator to benchmark selectivity, potency, and the absence of HTR in their own new chemical entities.

Application

Selection Property

Validation Focus

5-HT2A antidepressant-mechanism dissection

β-arrestin bias with undetectable Gq signaling and HTR inactivity

Separation of behavioral endpoint from psychedelic confound

β-Arrestin pathway pharmacology probe

Partial β-arrestin agonist with defined SEP-pocket binding mode

Receptor trafficking and β-arrestin-specific signaling readouts

Next-generation neuroplastogen benchmarking

Well-characterized affinity, functional selectivity, and in vivo non-hallucinogenic profile

Comparator for novel 5-HT2A agonist selectivity and HTR absence

• [1] Annual Reviews. Table 1: Compound names and type (reference). Annu Rev Pharmacol Toxicol. 2024. View Source
• [2] Table 3 from: PMC. Non-hallucinogenic psychedelic analog design. Molecules. 2024; 29(5): 964. View Source
• [3] Figure 3 from: PMC. Structure–function mechanism of psychedelic activation of 5-HT2A receptor. Molecules. 2024; 29(5): 964. View Source